2-Fluorobutane-1,4-diamine
Description
2-Fluorobutane-1,4-diamine (C₄H₁₀FN₂) is an aliphatic diamine featuring a fluorine substituent at the second carbon of the butane backbone. This compound combines the structural framework of butane-1,4-diamine (putrescine), a naturally occurring polyamine involved in cellular processes, with the electronegative and steric effects of fluorine substitution. Fluorination typically enhances chemical stability, alters electronic properties, and influences biological interactions, making this compound of interest in medicinal chemistry and materials science.
Properties
CAS No. |
104613-90-3 |
|---|---|
Molecular Formula |
C4H11FN2 |
Molecular Weight |
106.14 g/mol |
IUPAC Name |
2-fluorobutane-1,4-diamine |
InChI |
InChI=1S/C4H11FN2/c5-4(3-7)1-2-6/h4H,1-3,6-7H2 |
InChI Key |
UXPDKSJKRZTDJT-UHFFFAOYSA-N |
SMILES |
C(CN)C(CN)F |
Canonical SMILES |
C(CN)C(CN)F |
Synonyms |
2-fluoroputrescine |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs
The following compounds share structural or functional similarities with 2-fluorobutane-1,4-diamine:
Functional Comparisons
b. Chemical Reactivity and Stability
- Putrescine Derivatives : N-alkylated analogs (e.g., DESPM, BnEtSPM) are substrates for polyamine oxidases, indicating susceptibility to enzymatic degradation .
- Fluorinated Aromatic Diamines: notes instability in 5-fluorobenzene-1,2-diamine derivatives, requiring immediate use post-synthesis due to oxidative sensitivity . This contrasts with aliphatic diamines like putrescine, which are more stable under physiological conditions.
c. Physicochemical Properties
*Predicted values based on structural analogs.
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